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Compound of Interest

Compound Name:
5-Amino-2-

(trifluoromethyl)benzimidazole

Cat. No.: B1328770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Amino-2-
(trifluoromethyl)benzimidazole, a heterocyclic organic compound with significant potential in

medicinal chemistry and materials science. This document details its chemical properties,

synthesis, and biological activities, presenting data in a structured format for ease of reference

and comparison.

Core Compound Information
CAS Number: 3671-66-7[1][2]

Molecular Formula: C₈H₆F₃N₃[1]

Molecular Weight: 201.15 g/mol [1][2]
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Property Value Source

CAS Number 3671-66-7 [1][2]

Molecular Formula C₈H₆F₃N₃ [1]

Molecular Weight 201.15 g/mol [1][2]

Appearance Crystalline solid [2]

Melting Point 185-189 °C [2]

Synthesis
The synthesis of 5-Amino-2-(trifluoromethyl)benzimidazole typically involves the reduction

of a nitro-substituted benzimidazole precursor. A common synthetic route starts with the

cyclization of an appropriate o-phenylenediamine with trifluoroacetic acid, followed by nitration

and subsequent reduction of the nitro group to an amino group.

A general synthetic workflow is outlined below:

4-Nitro-1,2-phenylenediamine Cyclization with
Trifluoroacetic Acid 5-Nitro-2-(trifluoromethyl)benzimidazole Reduction

(e.g., Catalytic Hydrogenation) 5-Amino-2-(trifluoromethyl)benzimidazole

5-Amino-2-(trifluoromethyl)benzimidazole

Antimicrobial Assays
(MIC/MBC determination)

Anticancer Assays
(MTT, Apoptosis, Cell Cycle)

Antiviral Assays
(Plaque Reduction, CPE)

Bacterial Strains
(e.g., S. aureus, E. coli)

Fungal Strains
(e.g., C. albicans)

Cancer Cell Lines
(e.g., MCF-7, HeLa)

Viruses
(e.g., Influenza, HCV)

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Amino-2-(trifluoromethyl)benzimidazole: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328770#5-amino-2-trifluoromethyl-benzimidazole-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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